Cas no 106877-39-8 (3-methoxy-2-(trifluoromethyl)phenol)

3-Methoxy-2-(trifluoromethyl)phenol is a fluorinated phenolic compound characterized by its trifluoromethyl and methoxy substituents on the aromatic ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy moiety influences reactivity and selectivity in coupling reactions. Its high purity and well-defined chemical properties ensure consistent performance in applications such as ligand design and functional material development. The compound's stability under various reaction conditions further underscores its utility in advanced chemical processes.

3-methoxy-2-(trifluoromethyl)phenol structure

106877-39-8 structure

Product Name:3-methoxy-2-(trifluoromethyl)phenol

CAS No:106877-39-8

MF:C₈H₇F₃O₂

MW:192.135193109512

CID:1182419

PubChem ID:15919093

Update Time:2025-05-27

3-methoxy-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-2-(trifluoromethyl)phenol
- SCHEMBL9820994
- XEMZWTCQRVIRHO-UHFFFAOYSA-N
- MB13384
- DB-228684
- 106877-39-8
- Inchi： 1S/C8H7F3O2/c1-13-6-4-2-3-5(12)7(6)8(9,10)11/h2-4,12H,1H3
- InChI Key： XEMZWTCQRVIRHO-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=CC=1OC)O)(F)F

Computed Properties

Exact Mass: 192.03981395g/mol
Monoisotopic Mass: 192.03981395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.5Å²

3-methoxy-2-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015000561-250mg	3-Methoxy-2-(trifluoromethyl)phenol	106877-39-8	97%	250mg	$475.20	2023-09-04
Alichem	A015000561-500mg	3-Methoxy-2-(trifluoromethyl)phenol	106877-39-8	97%	500mg	$790.55	2023-09-04
Alichem	A015000561-1g	3-Methoxy-2-(trifluoromethyl)phenol	106877-39-8	97%	1g	$1460.20	2023-09-04